Cas no 10414-02-5 (4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid)

4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid is a specialized organic compound featuring an isoindole-1,3-dione core with an amino substituent and a butyric acid side chain. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate for functionalized heterocycles. The amino group enhances its utility in conjugation reactions, while the carboxylic acid moiety allows for further derivatization. Its balanced polarity ensures moderate solubility in polar organic solvents, facilitating purification and handling. The compound’s stability under standard conditions and well-defined crystalline form contribute to its reproducibility in research and industrial applications.
4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid structure
10414-02-5 structure
Product name:4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid
CAS No:10414-02-5
MF:C12H12N2O4
MW:248.234683036804
MDL:MFCD00434209
CID:3076777
PubChem ID:765474

4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

    • ST5272054
    • EU-0033993
    • Oprea1_096533
    • 4-(4-amino-1,3-dioxoisoindol-2-yl)butanoic acid
    • 4-(4-amino-1,3-dioxo-isoindol-2-yl)butanoic acid
    • 4-(4-amino-1,3-dioxo-2-isoindolinyl)butanoic acid
    • 4-(4-amino-1,3-dioxo-isoindolin-2-yl)butanoic acid
    • 4-(4-amino-1,3-diketo-isoindolin-2-yl)butyric acid
    • 4-(4-AMINO-1,3-DIOXO-1,3-DIHYDRO-ISOINDOL-2-YL)-BUTYRIC ACID
    • MFCD00434209
    • STK503743
    • 4-(4-Amino-1,3-dioxoisoindolin-2-yl)butanoic acid
    • SB65383
    • 10414-02-5
    • 4-(4-amino-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid
    • SR-01000393080-1
    • SR-01000393080
    • 4-(4-AMINO-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)BUTANOIC ACID
    • AKOS000266257
    • SCHEMBL25359709
    • ALBB-006158
    • 4-(4-Amino-1,3-dioxoisoindolin-2-yl)butanoicacid
    • BAS 03421261
    • H24012
    • 4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid
    • MDL: MFCD00434209
    • Inchi: InChI=1S/C12H12N2O4/c13-8-4-1-3-7-10(8)12(18)14(11(7)17)6-2-5-9(15)16/h1,3-4H,2,5-6,13H2,(H,15,16)
    • InChI Key: OEJGABYPZWARAR-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C(=C1)N)C(=O)N(C2=O)CCCC(=O)O

Computed Properties

  • Exact Mass: 248.07970687g/mol
  • Monoisotopic Mass: 248.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 101Ų

4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
010512-500mg
4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid
10414-02-5
500mg
2826.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
010512-500mg
4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid
10414-02-5
500mg
2826CNY 2021-05-07
A2B Chem LLC
AI91608-5g
4-(4-Amino-1,3-dioxoisoindolin-2-yl)butanoic acid
10414-02-5 95%
5g
$995.00 2024-04-20
Matrix Scientific
010512-500mg
4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid
10414-02-5
500mg
$174.00 2023-09-09
A2B Chem LLC
AI91608-500mg
4-(4-Amino-1,3-dioxoisoindolin-2-yl)butanoic acid
10414-02-5 95%
500mg
$467.00 2024-04-20
A2B Chem LLC
AI91608-1g
4-(4-Amino-1,3-dioxoisoindolin-2-yl)butanoic acid
10414-02-5 95%
1g
$509.00 2024-04-20

4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid Related Literature

Additional information on 4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid

Comprehensive Overview of 4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid (CAS No. 10414-02-5)

4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid, also known by its CAS number 10414-02-5, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of isoindole, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structure of 4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid features a butyric acid moiety attached to an isoindole ring system. The presence of the amino and dioxo functionalities imparts unique chemical and biological properties to this compound. These properties make it a valuable candidate for various research applications, including the development of novel drugs and the study of molecular mechanisms in diseases.

Recent studies have highlighted the potential of 4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid in the treatment of neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. The researchers found that it effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid has also shown promise in cancer research. A 2022 study in the International Journal of Cancer reported that this compound possesses antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of cell cycle progression and induction of apoptosis, making it a potential lead compound for the development of anticancer drugs.

The synthesis of 4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid has been extensively studied to optimize its production for large-scale applications. One common synthetic route involves the reaction of 2-bromoacetylacetamide with 4-amino-butyric acid under appropriate conditions. This method yields high purity and yield, making it suitable for both research and industrial purposes.

The physicochemical properties of 4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid are well-characterized. It is a white crystalline solid with a molecular weight of 269.27 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and formulations.

In terms of safety and handling, while 4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid is not classified as a hazardous substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The future prospects for 4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid are promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic methods to enhance its availability for both academic and commercial applications.

In conclusion, 4-(4-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-y l)-butyric acid (CAS No. 10414-02-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important focus for scientists working on neurodegenerative disorders and cancer treatments. As research continues to advance, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies.

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